N-[3-(aminocarbonyl)-4-(3,4-dimethylphenyl)-5-methyl-2-thienyl]nicotinamide

• IUPAC Name: N-[3-carbamoyl-4-(3,4-dimethylphenyl)-5-methylthiophen-2-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C20H19N3O2S/c1-11-6-7-14(9-12(11)2)16-13(3)26-20(17(16)18(21)24)23-19(25)15-5-4-8-22-10-15/h4-10H,1-3H3,(H2,21,24)(H,23,25)
• InChI Key: DOQVSAYUXANHAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=C(SC(=C2C(=O)N)NC(=O)C3=CN=CC=C3)C)C
• Molecular Formula: C20H19N3O2S
• Molecular Weight: 365.5 g/mol

Description

N-[3-(aminocarbonyl)-4-(3,4-dimethylphenyl)-5-methyl-2-thienyl]nicotinamide, also known as TAK-659, is a small molecule inhibitor that targets the protein kinase BTK (Bruton's tyrosine kinase). BTK is a key component of the B-cell receptor signaling pathway, which plays a critical role in the development and function of B-cells. TAK-659 has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of various B-cell malignancies.

Mechanism of Action

N-[3-(aminocarbonyl)-4-(3,4-dimethylphenyl)-5-methyl-2-thienyl]nicotinamide binds to the active site of BTK and prevents its phosphorylation and activation. This results in inhibition of downstream signaling pathways, including the PI3K/AKT and NF-κB pathways, which are critical for B-cell survival and proliferation. N-[3-(aminocarbonyl)-4-(3,4-dimethylphenyl)-5-methyl-2-thienyl]nicotinamide also inhibits the activation of macrophages and dendritic cells, which play a role in the tumor microenvironment.
Biochemical and Physiological Effects:
N-[3-(aminocarbonyl)-4-(3,4-dimethylphenyl)-5-methyl-2-thienyl]nicotinamide has been shown to induce apoptosis and inhibit proliferation of B-cells in preclinical models of CLL, MCL, and DLBCL. In addition, N-[3-(aminocarbonyl)-4-(3,4-dimethylphenyl)-5-methyl-2-thienyl]nicotinamide has been shown to inhibit the production of cytokines and chemokines, which play a role in the inflammatory response and tumor growth. N-[3-(aminocarbonyl)-4-(3,4-dimethylphenyl)-5-methyl-2-thienyl]nicotinamide also inhibits the activation of macrophages and dendritic cells, which play a role in the tumor microenvironment.

Advantages and Limitations for Lab Experiments

One advantage of N-[3-(aminocarbonyl)-4-(3,4-dimethylphenyl)-5-methyl-2-thienyl]nicotinamide is its high potency and selectivity for BTK, which makes it an attractive candidate for the treatment of B-cell malignancies. However, one limitation is its potential for off-target effects, which could lead to toxicity and adverse effects. Another limitation is the potential for resistance to develop, which could limit its long-term efficacy.

Future Directions

There are several potential future directions for the development of N-[3-(aminocarbonyl)-4-(3,4-dimethylphenyl)-5-methyl-2-thienyl]nicotinamide. One direction is the evaluation of its efficacy in combination with other agents, such as chemotherapy, immunotherapy, or other targeted therapies. Another direction is the evaluation of its efficacy in other B-cell malignancies, such as follicular lymphoma or Waldenström macroglobulinemia. Additionally, the development of biomarkers to predict response to N-[3-(aminocarbonyl)-4-(3,4-dimethylphenyl)-5-methyl-2-thienyl]nicotinamide could help to identify patients who are most likely to benefit from treatment.

Scientific Research Applications

N-[3-(aminocarbonyl)-4-(3,4-dimethylphenyl)-5-methyl-2-thienyl]nicotinamide has been extensively studied in preclinical models of B-cell malignancies, including chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B-cell lymphoma (DLBCL). In these models, N-[3-(aminocarbonyl)-4-(3,4-dimethylphenyl)-5-methyl-2-thienyl]nicotinamide has demonstrated potent inhibition of BTK and downstream signaling pathways, leading to inhibition of cell proliferation and induction of apoptosis.